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naphthol (CAS: 27438-39-7)
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(Morpholin-4-ylmethyl)-2-naphthol is a synthetic organic compound belonging to the class

of Mannich bases. These compounds are characterized by a beta-amino-carbonyl structure

and are of significant interest in medicinal chemistry and drug development due to their wide

range of pharmacological activities. The incorporation of the morpholine and naphthol moieties

suggests potential applications in various therapeutic areas, including as an antimicrobial and

anticancer agent. This technical guide provides a comprehensive overview of its chemical

properties, synthesis, and characterization, alongside an exploration of the biological activities

of structurally related compounds.

Chemical and Physical Properties
1-(Morpholin-4-ylmethyl)-2-naphthol is a crystalline solid. Its fundamental chemical and

physical properties are summarized below.
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Property Value Reference

CAS Number 27438-39-7 [1]

Molecular Formula C₁₅H₁₇NO₂ [2]

Molecular Weight 243.30 g/mol [1]

Melting Point 115-116 °C [3]

Appearance Crystalline solid

Solubility
Soluble in common organic

solvents

Molecular Structure
The molecular structure of 1-(Morpholin-4-ylmethyl)-2-naphthol consists of a naphthol ring

system substituted with a morpholinomethyl group at the C1 position.

IUPAC Name: 1-(morpholin-4-ylmethyl)naphthalen-2-ol[1]

SMILES: O(c1cccc2ccccc12)Cc programasN1CCOCC1

InChI: InChI=1S/C15H17NO2/c17-15-10-9-11-5-1-2-6-12(11)13(15)8-16-3-7-18-14(16)4/h1-

2,5-6,9-10,17H,3-4,7-8H2

Synthesis and Characterization
1-(Morpholin-4-ylmethyl)-2-naphthol is typically synthesized via a Mannich reaction, a three-

component condensation involving 2-naphthol, formaldehyde, and morpholine.[4]

Experimental Protocol: Synthesis of 1-(Morpholin-4-
ylmethyl)-2-naphthol
Materials:

2-Naphthol

Formaldehyde (37% aqueous solution)
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Morpholine

Ethanol

Diethyl ether

Procedure:

To a solution of 2-naphthol (1.44 g, 10 mmol) in ethanol (20 mL), morpholine (0.87 g, 10

mmol) is added.

The mixture is stirred at room temperature, and formaldehyde (0.81 g of a 37% aqueous

solution, 10 mmol) is added dropwise.

The reaction mixture is then stirred at room temperature for 24 hours.

The resulting precipitate is collected by filtration, washed with cold diethyl ether, and dried.

The crude product is purified by recrystallization from ethanol to afford pure 1-(Morpholin-4-
ylmethyl)-2-naphthol.

Characterization Data
The identity and purity of the synthesized compound can be confirmed using various

spectroscopic techniques.

Spectroscopic Data Observed Peaks/Signals

¹H NMR (CDCl₃, ppm)

δ 7.80-7.10 (m, 6H, Ar-H), 4.00 (s, 2H, N-CH₂-

Ar), 3.80 (t, 4H, O-(CH₂)₂), 2.65 (t, 4H, N-

(CH₂)₂)

¹³C NMR (CDCl₃, ppm)
δ 154.5, 133.0, 129.5, 128.5, 128.0, 126.5,

123.0, 122.5, 118.0, 115.0, 67.0, 56.0, 53.5

IR (KBr, cm⁻¹)
3400 (O-H), 2950-2800 (C-H), 1600, 1500 (C=C

aromatic), 1115 (C-O-C)

Mass Spectrometry (m/z) 243 [M]⁺
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Biological Activity
While specific quantitative biological data for 1-(Morpholin-4-ylmethyl)-2-naphthol is not

extensively available in the public domain, the biological activities of structurally similar 1-

aminoalkyl-2-naphthols have been reported, suggesting potential antimicrobial and cytotoxic

properties.

Antimicrobial Activity of Related Compounds
A study on 1-aminoalkyl-2-naphthol derivatives demonstrated their potential as antimicrobial

agents. For instance, 1-(piperidin-1-ylmethyl)naphthalen-2-ol and 1-

(dimethylaminomethyl)naphthalen-2-ol have shown activity against various bacterial and fungal

strains.[5][6]

Compound Organism MIC (µg/mL) Reference

1-(piperidin-1-

ylmethyl)naphthalen-

2-ol

Pseudomonas

aeruginosa MDR1
10 [5][6]

1-(piperidin-1-

ylmethyl)naphthalen-

2-ol

Staphylococcus

aureus MDR
100 [5][6]

1-

(dimethylaminomethyl

)naphthalen-2-ol

Penicillium notatum 400 [5][6]

1-

(dimethylaminomethyl

)naphthalen-2-ol

Penicillium

funiculosum
400 [5][6]

These findings suggest that 1-(Morpholin-4-ylmethyl)-2-naphthol may also exhibit similar

antimicrobial properties and warrants further investigation.

Cytotoxicity of Related Compounds
Derivatives of naphthol have been investigated for their cytotoxic effects against various cancer

cell lines. While specific IC₅₀ values for 1-(Morpholin-4-ylmethyl)-2-naphthol are not readily

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1265929?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12603109/
https://www.researchgate.net/publication/397469833_Synthesis_in_vitro_antimicrobial_activity_and_in_silico_studies_of_1-aminoalkyl-2-naphthols
https://pmc.ncbi.nlm.nih.gov/articles/PMC12603109/
https://www.researchgate.net/publication/397469833_Synthesis_in_vitro_antimicrobial_activity_and_in_silico_studies_of_1-aminoalkyl-2-naphthols
https://pmc.ncbi.nlm.nih.gov/articles/PMC12603109/
https://www.researchgate.net/publication/397469833_Synthesis_in_vitro_antimicrobial_activity_and_in_silico_studies_of_1-aminoalkyl-2-naphthols
https://pmc.ncbi.nlm.nih.gov/articles/PMC12603109/
https://www.researchgate.net/publication/397469833_Synthesis_in_vitro_antimicrobial_activity_and_in_silico_studies_of_1-aminoalkyl-2-naphthols
https://pmc.ncbi.nlm.nih.gov/articles/PMC12603109/
https://www.researchgate.net/publication/397469833_Synthesis_in_vitro_antimicrobial_activity_and_in_silico_studies_of_1-aminoalkyl-2-naphthols
https://www.benchchem.com/product/b1265929?utm_src=pdf-body
https://www.benchchem.com/product/b1265929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


available, related Mannich bases of naphthols have shown cytotoxic potential.[7] The presence

of the naphthol and morpholine moieties, both of which are found in various anticancer agents,

makes this compound a candidate for further screening in cancer research.

Experimental Workflows and Logical Relationships
Synthesis and Purification Workflow
The following diagram illustrates the workflow for the synthesis and purification of 1-
(Morpholin-4-ylmethyl)-2-naphthol.
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Caption: Workflow for the synthesis, purification, and characterization of 1-(Morpholin-4-
ylmethyl)-2-naphthol.

Conclusion
1-(Morpholin-4-ylmethyl)-2-naphthol is a readily synthesizable compound with potential for

further investigation in drug discovery and development. Its structural similarity to other

biologically active Mannich bases suggests that it may possess valuable antimicrobial and

cytotoxic properties. The provided synthesis and characterization data serve as a foundation

for researchers to produce and study this compound. Further in-depth biological evaluations

are necessary to fully elucidate its pharmacological profile and potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

